Cas no 874200-91-6 (1H-Imidazolium, 1-ethyl-3-methyl-, 1-butanesulfonate)

• Product Name: 1H-Imidazolium, 1-ethyl-3-methyl-, 1-butanesulfonate
• CAS No: 874200-91-6
• MF: C₁₀H₂₂N₂O₃S
• MW: 250.358281612396
• CID: 1900609
• PubChem ID: 71412880
• Update Time: 2025-04-21

1H-Imidazolium, 1-ethyl-3-methyl-, 1-butanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-ethyl-3-methyl-, 1-butanesulfonate
• butane-1-sulfonate,1-ethyl-3-methyl-1,2-dihydroimidazol-1-ium
• DTXSID10832415
• 1-Ethyl-3-methyl-2,3-dihydro-1H-imidazol-1-ium butane-1-sulfonate
• 874200-91-6

• Inchi： 1S/C6H12N2.C4H10O3S/c1-3-8-5-4-7(2)6-8;1-2-3-4-8(5,6)7/h4-5H,3,6H2,1-2H3;2-4H2,1H3,(H,5,6,7)
• InChI Key： GNQCYMKZGLWVTC-UHFFFAOYSA-N
• SMILES： S(CCCC)(=O)(=O)[O-].[NH+]1(C=CN(C)C1)CC

Computed Properties

• Exact Mass: 250.13511374Da
• Monoisotopic Mass: 250.13511374Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.3Ų